Cas no 61197-11-3 (Furan, 2-methyl-3-[(3-methylbutyl)dithio]-)
61197-11-3 structure
Product Name:Furan, 2-methyl-3-[(3-methylbutyl)dithio]-
CAS No:61197-11-3
MF:C10H16OS2
MW:216.363440513611
CID:488834
PubChem ID:20399556
Update Time:2025-04-19
Furan, 2-methyl-3-[(3-methylbutyl)dithio]- Chemical and Physical Properties
Names and Identifiers
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- Furan, 2-methyl-3-[(3-methylbutyl)dithio]-
- 2-methyl-3-(3-methylbutyldisulfanyl)furan
- SCHEMBL10939242
- 61197-11-3
- 2-Methyl-3-[(3-methylbutyl)disulfanyl]furan
- DTXSID00606768
-
- Inchi: 1S/C10H16OS2/c1-8(2)5-7-12-13-10-4-6-11-9(10)3/h4,6,8H,5,7H2,1-3H3
- InChI Key: OCZIYWHMYJHYPQ-UHFFFAOYSA-N
- SMILES: S(CCC(C)C)SC1C=COC=1C
Computed Properties
- Exact Mass: 216.06438
- Monoisotopic Mass: 216.06425748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 13.14
Furan, 2-methyl-3-[(3-methylbutyl)dithio]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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